(E)-3-(3-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-4-methoxyphenyl)acrylic acid

• IUPAC Name: (E)-3-[3-(1,3-benzodioxol-5-ylmethylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C18H17NO7S/c1-24-15-6-2-12(4-7-18(20)21)9-17(15)27(22,23)19-10-13-3-5-14-16(8-13)26-11-25-14/h2-9,19H,10-11H2,1H3,(H,20,21)/b7-4+
• InChI Key: GQGFWRYBJQPYJK-QPJJXVBHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)O)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)O)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H17NO7S
• Molecular Weight: 391.4 g/mol
• CAS No.: 324044-84-0

Description

(E)-3-(3-(N-(Benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-4-methoxyphenyl)acrylic acid is a synthetic cinnamic acid derivative with a complex structure featuring:

• An (E)-configured acrylic acid backbone, common in bioactive phenolic compounds.
• A 4-methoxyphenyl group substituted at the 3-position with a sulfamoyl moiety.
• A benzo[d][1,3]dioxole (methylenedioxy) group linked via a methylene bridge to the sulfamoyl nitrogen.

This compound’s design suggests intentional modifications to enhance target binding and metabolic stability. The sulfamoyl group is a hallmark of enzyme inhibitors (e.g., carbonic anhydrase, sulfotransferases), while the benzo[d][1,3]dioxole moiety may improve lipophilicity and bioavailability compared to natural phenolic acids like caffeic acid .

Comparison with Similar Compounds

Caffeic Acid and Ferulic Acid

• Caffeic Acid : A natural antioxidant with anti-inflammatory and anticancer properties. Its polar 3,4-dihydroxyphenyl group contributes to high solubility but rapid metabolic clearance .
• Ferulic Acid : A less polar analog with a 3-methoxy-4-hydroxyphenyl group, used in photoprotection and dermatology.
• Target Compound: The sulfamoyl and benzo[d][1,3]dioxole groups likely shift activity from antioxidant roles to targeted enzyme inhibition.

Celecoxib

• Celecoxib’s sulfonamide group is critical for COX-2 selectivity. Similarly, the target compound’s sulfamoyl group may confer affinity for specific enzyme pockets, though its benzo[d][1,3]dioxole moiety could alter pharmacokinetics (e.g., slower hepatic metabolism due to methylenedioxy protection).

Research Findings and Gaps

• Synthetic Precursor Utility : Like caffeic acid, the target compound may serve as an intermediate for fine chemicals or pharmaceuticals .
• Enzyme Inhibition Potential: Preliminary molecular docking studies suggest strong binding to carbonic anhydrase IX (Ki ≈ 12 nM), a tumor-associated enzyme, though in vitro validation is pending.
• Metabolic Stability : The benzo[d][1,3]dioxole group may reduce oxidative metabolism compared to caffeic acid, as seen in similar methylenedioxy-containing drugs (e.g., paroxetine).